Cas no 23309-16-2 (1-(2-nitrophenyl)-1H-imidazole)

1-(2-Nitrophenyl)-1H-imidazole is a nitro-substituted heterocyclic compound featuring an imidazole ring linked to a 2-nitrophenyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The electron-withdrawing nitro group enhances its utility in nucleophilic substitution and metal-ligand interactions. Its stability under various reaction conditions allows for versatile functionalization, while the imidazole moiety contributes to potential biological activity. The compound is commonly employed in research settings for constructing complex molecular frameworks due to its well-defined chemical properties and compatibility with diverse synthetic methodologies.

1-(2-nitrophenyl)-1H-imidazole structure

23309-16-2 structure

Product Name:1-(2-nitrophenyl)-1H-imidazole

CAS No:23309-16-2

MF:C₉H₇N₃O₂

MW:189.170781373978

MDL:MFCD01795851

CID:828762

PubChem ID:821062

Update Time:2025-10-29

1-(2-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- Imidazole, 1-(o-nitrophenyl)- (8CI)
- 1-(2-Nitrophenyl)-1H-imidazole
- 1-(2-nitrophenyl)imidazole
- (2-nitrophenyl)imidazole
- 1-(2-nitro-phenyl)-1H-imidazole
- 1-(2-nitrophenyl)imidazol
- 1-(2'-nitrophenyl)imidazole
- 1-(2-nitrophenyl)-imidazole
- 1-{2-nitrophenyl}-1H-imidazole
- AC1LGGUH
- AQ-776
- CTK5I3938
- Imidazole,1-(o-nitrophenyl)-
- SureCN990709
- 1-o-Nitrophenylimidazole
- ALBB-023418
- CS-0269697
- CHEMBL4475093
- AKOS003382014
- F71449
- 1H-Imidazole, 1-(2-nitrophenyl)-
- AQ-776/42801336
- EN300-234736
- 23309-16-2
- F2147-1108
- CCG-311910
- LS-07365
- imidazole, 1-(2-nitro)phenyl-
- 1-(o-nitrophenyl)imidazole
- MFCD01795851
- STL412108
- BP-21526
- SCHEMBL990709
- 1-(2-nitrophenyl)-1H-imidazole
- MDL： MFCD01795851
- Inchi： 1S/C9H7N3O2/c13-12(14)9-4-2-1-3-8(9)11-6-5-10-7-11/h1-7H
- InChI Key： HESJLLCGKVDGIB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1N1C=NC=C1)=O

Computed Properties

Exact Mass: 189.05391
Monoisotopic Mass: 189.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 63.6Å²

Experimental Properties

Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 97-98 ºC
Boiling Point: 375 °C at 760 mmHg
Flash Point: 180.6 °C
Solubility: Very slightly soluble (0.83 g/l) (25 º C),
PSA: 60.96

1-(2-nitrophenyl)-1H-imidazole Pricemore >>

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